Cas no 1797986-69-6 (2-Bromo-5-(2-oxiranyl)-phenol 1-O-(2-Methoxyethoxymethyl) Ether)

• Product Name: 2-Bromo-5-(2-oxiranyl)-phenol 1-O-(2-Methoxyethoxymethyl) Ether
• CAS No: 1797986-69-6
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 4553993
• Update Time: 2025-05-26

2-Bromo-5-(2-oxiranyl)-phenol 1-O-(2-Methoxyethoxymethyl) Ether Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-oxiranyl)-phenol 1-O-(2-Methoxyethoxymethyl) Ether

• Inchi： 1S/C12H15BrO4/c1-14-4-5-15-8-17-11-6-9(12-7-16-12)2-3-10(11)13/h2-3,6,12H,4-5,7-8H2,1H3
• InChI Key： JKXBEIBBVDJWHX-UHFFFAOYSA-N
• SMILES： c1(OCOCCOC)cc(C2OC2)ccc1Br

Additional information on 2-Bromo-5-(2-oxiranyl)-phenol 1-O-(2-Methoxyethoxymethyl) Ether

Introduction to 2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether (CAS No. 1797986-69-6)

2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether is a complex organic compound with the CAS registry number 1797986-69-6. This compound belongs to the class of phenolic ethers, characterized by the presence of a phenol group and an ether linkage. The molecule features a bromine atom at the 2-position of the phenol ring, an oxirane (epoxide) group at the 5-position, and a methoxyethoxymethyl ether substituent attached to the hydroxyl group of the phenol. These structural elements contribute to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether typically involves multi-step organic reactions. The starting material is often a substituted phenol, which undergoes bromination at the para position relative to the hydroxyl group. Subsequent epoxidation at the meta position and etherification of the hydroxyl group are critical steps in constructing the final compound. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing environmental impact.

One of the most promising applications of 2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether lies in its use as an intermediate in drug discovery programs. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions that can lead to diverse bioactive derivatives. For instance, researchers have explored its potential as a precursor for developing antiviral agents targeting RNA-dependent RNA polymerase enzymes. Studies published in reputable journals such as *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory activity against viral replication, making it a valuable lead compound in antiviral drug development.

In addition to pharmaceutical applications, 2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether has shown utility in agrochemicals. Its ability to undergo epoxide-opening reactions under controlled conditions makes it a candidate for developing pesticides with targeted pest control mechanisms. Recent research has focused on optimizing its stability under field conditions and enhancing its bioavailability to improve efficacy while minimizing environmental residues.

The unique combination of functional groups in this compound also renders it useful in materials science. For example, the epoxide group can participate in polymerization reactions, leading to novel polymeric materials with tailored mechanical properties. A study published in *Macromolecules* highlighted its potential as a building block for synthesizing biodegradable polymers suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

From a structural perspective, 2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether exhibits interesting electronic properties due to its aromatic ring and electron-withdrawing substituents. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, which is critical for understanding its reactivity in various chemical transformations. These studies have also informed the design of more efficient synthetic routes and catalytic systems for producing this compound on an industrial scale.

Moreover, recent advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enhanced our ability to characterize this compound with unprecedented precision. These tools are essential for confirming its molecular structure and ensuring product quality during manufacturing processes.

In conclusion, 2-Bromo-5-(2-Oxiranyl)-Phenol 1-O-(2-Methoxyethoxymethyl) Ether is a versatile organic compound with significant potential across multiple industries. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methods and characterization techniques progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.